molecular formula Li2SO4<br>Li2O4S B082548 Lithium sulfate CAS No. 10377-48-7

Lithium sulfate

Cat. No. B082548
CAS RN: 10377-48-7
M. Wt: 110 g/mol
InChI Key: INHCSSUBVCNVSK-UHFFFAOYSA-L
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Description

Synthesis Analysis

Lithium sulfate can be synthesized through several methods:

  • One-pot pyrolysis : This involves a mixture of graphene nanoplatelet aggregates and lithium sulfate being subjected to pyrolysis, producing Li2S/graphene composites (Li et al., 2015).
  • Metathetic precipitation : Directly precipitating crystalline Li2S from an organic solution after a reaction between a lithium salt and sodium sulfide, known for its waste-free and ambient temperature process (Zhang et al., 2022).
  • Magnesothermal synthesis : A novel method that uses magnesium as a non-carbon-based reductant to synthesize Li2S from lithium sulfate, noted for its low temperatures and emission-free process (Zhang et al., 2022).

Scientific Research Applications

  • Electrodialysis for Recovering Acid and Base from Sodium Sulfate Containing Lithium Carbonate : Bipolar membrane electrodialysis (BMED) technology has been developed to treat waste sodium sulfate containing lithium carbonate. This conversion of sodium sulfate into sulfuric acid and sodium hydroxide indicates potential economic and environmental benefits for upstream processes (Gao et al., 2021).

  • Lithium Sulfide Synthesis and Battery Applications : Lithium sulfide (Li2S), derived from lithium sulfate, is critical for lithium-sulfur batteries and all-solid-state batteries. A novel method of synthesizing Li2S through thermal reduction of lithium sulfate presents advantages like lower emissions and quick processing time, indicating significant potential for energy storage and conversion applications (Zhang et al., 2022).

  • Bioleaching of Spent Lithium-Ion Batteries : Using a mixed culture of acidophilic bacteria, bioleaching of spent lithium-ion batteries (LIBs) was successfully carried out. This method demonstrates the potential for efficient metal recovery from spent LIBs, making it an environmentally friendly and cost-effective approach (Heydarian et al., 2018).

  • Impact on Cement Mortars : Research on the influence of sulfate on cement mortars containing lithium additives like lithium sulfate has been conducted. This study provides insights into the material properties of lithium sulfate in construction materials (Demir & Sevim, 2017).

  • Production of Lithium Hydroxide : A study demonstrates the feasibility of converting lithium sulfate to lithium hydroxide using electrodialysis with bipolar membranes. This process could replace traditional methods, offering a more efficient and environmentally friendly approach for lithium-ion battery applications (Chen et al., 2021).

Safety And Hazards

Lithium sulfate should be handled with care. Avoid dust formation, breathing mist, gas or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation .

properties

IUPAC Name

dilithium;sulfate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2Li.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INHCSSUBVCNVSK-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].[Li+].[O-]S(=O)(=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Li2SO4, Li2O4S
Record name lithium sulfate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Lithium_sulfate
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3049201
Record name Lithium sulfate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3049201
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

110.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lithium sulfate

CAS RN

10377-48-7
Record name Lithium sulfate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010377487
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Sulfuric acid, lithium salt (1:2)
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Lithium sulfate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3049201
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Lithium sulphate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.030.734
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name LITHIUM SULFATE
Source FDA Global Substance Registration System (GSRS)
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Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Lithium sulfate
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Lithium sulfate
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Lithium sulfate
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Lithium sulfate
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Lithium sulfate
Reactant of Route 6
Lithium sulfate

Citations

For This Compound
10,700
Citations
K Ooi, A Sonoda, Y Makita, R Chitrakar… - Hydrometallurgy, 2017 - Elsevier
… Because CaSO 4 ·2H 2 O crystals form at low D con prior to lithium sulfate crystallization, they were filtered at this point, after which evaporation was continued. The details of the …
Number of citations: 42 www.sciencedirect.com
T Forland, J Krogh-Moe… - Acta Chem …, 1957 - actachemscand.org
… cations this structure of lithium sulfate appears identical with the … In lithium sulfate the closest approach of two oxygens … scattering is observed in lithium sulfate. The scattering has a …
Number of citations: 70 actachemscand.org
A Kvist, A Lundén - Zeitschrift für Naturforschung A, 1965 - degruyter.com
… In connection with other investi gations of cubic lithium sulfate 1, we decided to remeasure its electrical conductivity, although it has been measured several times previously 2-5. Many …
Number of citations: 113 www.degruyter.com
Q Gao, L Demarconnay, E Raymundo-Piñero… - Energy & …, 2012 - pubs.rsc.org
This study investigates the large voltage range of symmetric carbon/carbon capacitors in environmentally friendly aqueous lithium sulfate electrolyte. A high over-potential related to the …
Number of citations: 337 pubs.rsc.org
Y Deng, C Zhang, X Wei - Construction and Building Materials, 2014 - Elsevier
… to study the influence of lithium sulfate on strength and setting … It is shown that lithium sulfate has the function to accelerate … dosages of lithium sulfate reflects that lithium sulfate plays the …
Number of citations: 28 www.sciencedirect.com
T Förland, J Krogh-Moe - Acta Crystallographica, 1958 - scripts.iucr.org
… cubic arrangement, as in lithium sulfate. The lattice had expanded somewhat relative to that of pure cubic lithium sulfate. At 610 C. the unit-cell length of lithium sulfate is 7.07 /~, …
Number of citations: 64 scripts.iucr.org
SB Lang - Physical Review B, 1971 - APS
The pyroelectric coefficient (at constant stress) of lithium sulfate monohydrate was measured over the temperature range 4.2-320 K, in order to resolve a discrepancy between the …
Number of citations: 96 journals.aps.org
EI Kamitsos, MA Karakassides… - The journal of physical …, 1986 - ACS Publications
The influence of the sulfate anion on the structure of the 20·> 2804· 203 fast ionic conducting glasses has been studied by Raman and Fourier-transform infrared spectroscopies, for …
Number of citations: 102 pubs.acs.org
Z Li, S Zhang, C Zhang, K Ueno, T Yasuda, R Tatara… - Nanoscale, 2015 - pubs.rsc.org
… In summary, we reported a very simple method of preparing a Li 2 S/graphene composite through one-pot pyrolysis of lithium sulfate and GNAs without using expensive commercial Li 2 …
Number of citations: 74 pubs.rsc.org
K Boopathi, P Rajesh, P Ramasamy - Journal of crystal growth, 2012 - Elsevier
… Lithium sulfate crystallizes in the polar point group 2 (C 2 ) (… Lithium sulfate monohydrate, although it has been known for … nonlinear optical polarization in lithium sulfate crystal. In the …
Number of citations: 38 www.sciencedirect.com

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